BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide to the Safety of
JackiePhos Pd G3

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: JackiePhos Pd G3

Cat. No.: B6316034

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for JackiePhos Pd G3, a
third-generation Buchwald precatalyst. The information is compiled from various supplier data
and safety information to ensure safe handling and use in research and development settings.

Chemical Identification and Properties

JackiePhos Pd G3 is a palladium-based precatalyst used in a variety of cross-coupling
reactions.[1] Its key identifiers and physical and chemical properties are summarized below.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b6316034?utm_src=pdf-interest
https://www.benchchem.com/product/b6316034?utm_src=pdf-body
https://www.benchchem.com/product/b6316034?utm_src=pdf-body
https://www.benchchem.com/product/b6316034
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6316034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value

Source

Methanesulfonato--INVALID-

Chemical Name _
LINK--palladium(ll)

ChemScene[2]

CAS Number 2102544-35-2 Sigma-Aldrich, ChemScene[2]
Molecular Formula Cs2Hs0F12NOsPPdS ChemScene[2]
Molecular Weight 1166.39 g/mol ChemScene[2]
Appearance Solid Sigma-Aldrich
Melting Point 195-197 °C (decomposition) Sigma-Aldrich
Purity >98% ChemScene[2]
Storage Temperature 4°C ChemScene[2]
Computational Chemistry Data
Property Value Source
Topological Polar Surface Area
(TPSA) 73.86 ChemScene[2]
LogP 13.0066 ChemScene[2]
Hydrogen Bond Acceptors 6 ChemScene[2]
Hydrogen Bond Donors 1 ChemScene[2]
Rotatable Bonds 10 ChemScene[2]

Hazard Identification

Based on the Globally Harmonized System (GHS), JackiePhos Pd G3 is classified with the

following hazards:
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Hazard . .

o GHS Pictogram Signal Word Hazard Statements
Classification
Acute Toxicity, Oral
(Category 4), Skin H302: Harmful if
Irritation (Category 2), swallowed. H315:
Eye Irritation ) Causes skin irritation.

GHSO07 (Exclamation _ _
(Category 2A), Mark) Warning H319: Causes serious
ar

Specific target organ eye irritation. H335:
toxicity — single May cause respiratory
exposure (Category irritation.

3), Respiratory system

Source: ChemScene[2]
Precautionary Statements:

A comprehensive set of precautionary statements is provided to ensure safe handling:
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Category Precautionary Statements

P261: Avoid breathing
dust/fume/gas/mist/vapours/spray. P264: Wash
skin thoroughly after handling. P270: Do not eat,
Prevention drink or smoke when using this product. P271.:
Use only outdoors or in a well-ventilated area.
P280: Wear protective gloves/ eye protection/

face protection.

P302 + P352: IF ON SKIN: Wash with plenty of
water. P304 + P340: IF INHALED: Remove

person to fresh air and keep comfortable for

Response _ _
breathing. P330: Rinse mouth. P362 + P364:
Take off contaminated clothing and wash it
before reuse.
Storage P405: Store locked up.
) P501: Dispose of contents/container to an
Disposal

approved waste disposal plant.

Source: ChemScene

Experimental Protocols & Safe Handling

While specific experimental protocols for the safety testing of JackiePhos Pd G3 are not
publicly available, established procedures for handling air-sensitive and potentially hazardous
chemicals should be strictly followed.

Personal Protective Equipment (PPE) Workflow:

The following diagram outlines the mandatory personal protective equipment to be used when
handling JackiePhos Pd G3.
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Caption: Mandatory PPE for handling JackiePhos Pd G3.

Handling and Storage Protocol:

¢ Inert Atmosphere: JackiePhos Pd G3 should be handled and stored under an inert

atmosphere, such as nitrogen or argon, to prevent degradation.[2]

o Storage Conditions: Store in a tightly sealed container in a cool,
at 4°C.[2] Protect from light.[2]

dry, and well-ventilated area

¢ Avoidance: Avoid contact with skin, eyes, and clothing. Avoid ingestion and inhalation.

o Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.

First Aid Measures

In case of exposure, follow these first aid measures:
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Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.

Skin Contact

Wash off with soap and plenty of water. Consult

a physician.

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Never give anything by mouth to an
unconscious person. Rinse mouth with water.

Consult a physician.

Fire-Fighting and Accidental Release Measures

Measure

Protocol

Suitable Extinguishing Media

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Hazardous Combustion Products

Carbon oxides, nitrogen oxides (NOXx), sulfur
oxides, phosphorus oxides, hydrogen fluoride,

and palladium oxides.

Accidental Release

Wear respiratory protection. Avoid dust
formation. Sweep up and shovel. Keep in
suitable, closed containers for disposal. Avoid
breathing vapors, mist, or gas. Ensure adequate

ventilation.

Toxicological and Ecological Information

Detailed quantitative toxicological and ecological data for JackiePhos Pd G3 is not readily

available in the public domain. One supplier explicitly states, "No Toxicology data available for

this product.”[3] The GHS classification indicates that the substance is harmful if swallowed,

causes skin and serious eye irritation, and may cause respiratory irritation.[2] Long-term

toxicological and ecotoxicological effects have not been determined.
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Stability and Reactivity

JackiePhos Pd G3 is stable under recommended storage conditions.[1] However, it is
sensitive to air and moisture. Avoid contact with strong oxidizing agents.

Disposal Considerations

Dispose of this product in accordance with local, state, and federal regulations. It should be
treated as hazardous waste and disposed of by a licensed professional waste disposal service.

Signaling Pathway for Safe Handling Logic

The following diagram illustrates the logical workflow for ensuring the safe handling of
JackiePhos Pd G3, from initial assessment to final disposal.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b6316034?utm_src=pdf-body
https://www.benchchem.com/product/b6316034
https://www.benchchem.com/product/b6316034?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6316034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Planning & Preparation

Review SDS & Technical Guide

;
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l
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;
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;
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:
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:

Dispose of Hazardous Waste
(According to Regulations)
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Caption: Logical workflow for the safe handling of JackiePhos Pd G3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [In-Depth Technical Guide to the Safety of JackiePhos
Pd G3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6316034#jackiephos-pd-g3-safety-data-sheet-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b6316034?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b6316034
https://www.chemscene.com/product/2102544-35-2.html
https://static.cymitquimica.com/products/10/pdf/sds-F551805.pdf
https://www.benchchem.com/product/b6316034#jackiephos-pd-g3-safety-data-sheet-information
https://www.benchchem.com/product/b6316034#jackiephos-pd-g3-safety-data-sheet-information
https://www.benchchem.com/product/b6316034#jackiephos-pd-g3-safety-data-sheet-information
https://www.benchchem.com/product/b6316034#jackiephos-pd-g3-safety-data-sheet-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b6316034?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6316034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6316034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

